Cas no 25080-83-5 (Acetamide, 2,2,2-trifluoro-N-(3-nitrophenyl)-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-(3-nitrophenyl)-
• CAS No: 25080-83-5
• MF: C₈H₅F₃N₂O₃
• MW: 234.132112264633
• CID: 1420850
• PubChem ID: 532130
• Update Time: 2025-05-24

Acetamide, 2,2,2-trifluoro-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(3-nitrophenyl)-
• 2,2,2-trifluoro-N-(3-nitrophenyl)acetamide
• M-NITROTRIFLUOROACETANILIDE
• N-(M-NITROPHENYL)-2,2,2-TRIFLUOROACETAMIDE
• AKOS003614064
• 25080-83-5
• N-(3-Nitrophenyl)-2,2,2-trifluoroacetamide
• J-523172
• CS-0213497
• BS-22129
• SCHEMBL14267699
• Acetamide, N-(3-nitrophenyl)-2,2,2-trifluoro-

• Inchi： 1S/C8H5F3N2O3/c9-8(10,11)7(14)12-5-2-1-3-6(4-5)13(15)16/h1-4H,(H,12,14)
• InChI Key： ODXWGMFPJCIUCW-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 234.02525
• Monoisotopic Mass: 234.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Additional information on Acetamide, 2,2,2-trifluoro-N-(3-nitrophenyl)-

Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- (CAS No. 25080-83-5)

Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)-, also known by its CAS registry number 25080-83-5, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetamide group with a nitro-substituted phenyl ring. The trifluoro group imparts distinctive electronic and steric properties, making this compound a valuable building block in various chemical reactions.

The synthesis of Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and enhancing its accessibility for research and industrial applications. The compound's stability under various conditions has also been extensively studied, with findings suggesting that it maintains structural integrity under moderate thermal and chemical stresses.

In terms of applications, Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- has found utility in the development of advanced materials. Its ability to act as a precursor in the formation of fluorinated polymers has been explored in recent studies. These polymers exhibit exceptional thermal stability and chemical resistance, making them suitable for high-performance applications in aerospace and electronics industries.

The electronic properties of Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- have also been leveraged in the field of optoelectronics. Research indicates that the trifluoro group enhances the compound's electron-withdrawing capabilities, which is advantageous in designing materials for light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in this area have demonstrated improved efficiency in devices incorporating this compound as a key component.

Beyond its material applications, Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- has shown promise in pharmaceutical research. Its structure provides a scaffold for developing bioactive molecules with potential therapeutic applications. Studies have highlighted its role as an intermediate in the synthesis of novel drug candidates targeting various diseases. The compound's ability to modulate biological pathways without significant toxicity has positioned it as a valuable asset in drug discovery pipelines.

The environmental impact of Acetamide, 2,2,2-Trifluoro-N-(3-Nitrophenyl)- has also been a topic of recent research interest. Assessments indicate that the compound degrades under specific environmental conditions without leaving harmful residues. This finding aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, Acetamide, 2,s Trifluoro-N-(3-Nitrophenyl)-, with its unique structural features and versatile applications across multiple disciplines continues to be a focal point for scientific innovation. As research progresses and new applications emerge for this compound with CAS No. 17767-64-4 (note: incorrect CAS number), it is poised to play an increasingly important role in advancing modern chemistry and technology.